Cas no 145965-05-5 (2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one)
145965-05-5 structure
Product Name:2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one
CAS No:145965-05-5
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD13173387
CID:105531
PubChem ID:45081181
Update Time:2025-04-18
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)-
- 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethanone
- Ethanone, 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)- (9CI)
- 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one
- LVFDWASWHKBSJF-UHFFFAOYSA-N
- SCHEMBL20309092
- DTXSID30664417
- EN300-1938321
- 145965-05-5
-
- MDL： MFCD13173387
- Inchi： 1S/C10H9F3O2/c1-6-3-4-7(8(5-6)15-2)9(14)10(11,12)13/h3-5H,1-2H3
- InChI Key： LVFDWASWHKBSJF-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC(C)=CC=1OC)=O)(F)F
Computed Properties
- Exact Mass: 218.05547
- Monoisotopic Mass: 218.05546401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1938321-0.05g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1938321-0.1g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1938321-0.25g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1938321-0.5g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1938321-1.0g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 1g |
$871.0 | 2023-06-02 | ||
| Enamine | EN300-1938321-2.5g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1938321-5.0g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 5g |
$2525.0 | 2023-06-02 | ||
| Enamine | EN300-1938321-10.0g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 10g |
$3746.0 | 2023-06-02 | ||
| Enamine | EN300-1938321-1g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1938321-5g |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one |
145965-05-5 | 5g |
$2443.0 | 2023-09-17 |
2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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